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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the withdrawal period and residue profiles

of Ralgro® (zeranol), a widely used growth-promoting implant in cattle, with its alternatives.

The information is supported by experimental data and detailed methodologies to assist in

research and drug development.

Executive Summary

Ralgro®, along with its major competitors Synovex® and Revalor®, has a zero-day withdrawal

period when used according to the manufacturer's label. This is based on studies

demonstrating that the residues of the active ingredients deplete to levels below the

established Maximum Residue Limits (MRLS) by the time of slaughter. This guide delves into

the available data on residue levels, the regulatory framework governing these limits, and the

experimental protocols used for their determination.

Comparison of Growth-Promoting Implants
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The following table summarizes the key characteristics of Ralgro® and two common

alternatives, Synovex® and Revalor®.

Revalor®
Feature Ralgro® Synovex® (S/HIC)
(GISIHINISIIHIXS)
) ) Progesterone & Trenbolone Acetate &
Active Ingredient(s) Zeranol ) _
Estradiol Benzoate Estradiol
Varies by product Varies by product
(e.g., Synovex-S: (e.g., Revalor-G:
Dosage (per implant) 36 mg 200mg Progesterone, 40mg Trenbolone

20mg Estradiol

Acetate, 8mg

Benzoate) Estradiol)
Official Withdrawal
: 0 days[1][2][3][4][5] 0 days[6][7][8] 0 days[9]
Period
Regulatory Body FDA (USA) FDA (USA) FDA (USA)

Residue Profile and Maximum Residue Limits

(MRLS)

The "zero-day withdrawal" is scientifically supported by residue depletion studies that measure

the concentration of the active drug and its metabolites in edible tissues over time. These

residues must fall below the MRLs established by regulatory bodies like the Codex Alimentarius

Commission.

Ralgro® (Zeranol) Residue Data

Studies have shown that zeranol residues in cattle tissues are low. In one study, 45 days after

implantation of 36 mg of tritiated zeranol, the following residue levels were observed[9]:
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Tissue Residue Level (ppb)
Liver <20
Kidney <10
Fat <1.0
Muscle <0.2
Plasma <0.2

The Codex Alimentarius has established the following MRLs for zeranol in cattle tissues[10]
[11]:

Tissue MRL (pg/kg or ppb)
Muscle 2
Liver 10

Alternatives: Residue Information

Direct comparative studies of residue levels between Ralgro®, Synovex®, and Revalor® under
the same conditions are not readily available in the reviewed literature. However, individual
studies provide insight into the residue profiles of the active ingredients in the alternative
implants.

¢ Synovex® (Progesterone and Estradiol Benzoate): Studies on progesterone and estradiol
residues in treated cattle indicate that the levels fall within the physiological range of
untreated animals[12].

» Revalor® (Trenbolone Acetate and Estradiol): The primary metabolites of trenbolone acetate
are 17a-trenbolone and 17p-trenbolone, and for estradiol, the main metabolite is 170-
estradiol. Residue studies track the depletion of these metabolites in various tissues[12][13].

Experimental Protocols for Residue Analysis
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The validation of withdrawal periods relies on robust and standardized experimental protocols.
The following outlines a typical workflow for a residue depletion study, based on VICH
(International Cooperation on Harmonisation of Technical Requirements for Registration of
Veterinary Medicinal Products) guidelines.

Logical Workflow for a Residue Depletion Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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